Cas no 954227-49-7 (Ethyl 2-(thiophen-2-YL)pyrimidine-5-carboxylate)

Ethyl 2-(thiophen-2-yl)pyrimidine-5-carboxylate is a heterocyclic compound featuring a pyrimidine core substituted with a thiophene moiety and an ethyl ester functional group. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. The thiophene ring enhances electron-rich properties, while the ester group offers reactivity for further derivatization, such as hydrolysis or amidation. Its well-defined molecular architecture makes it valuable for constructing complex scaffolds in medicinal chemistry, including kinase inhibitors and other bioactive molecules. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its synthetic utility and structural features make it a useful building block in organic and medicinal chemistry research.

Ethyl 2-(thiophen-2-YL)pyrimidine-5-carboxylate structure

954227-49-7 structure

Product Name:Ethyl 2-(thiophen-2-YL)pyrimidine-5-carboxylate

CAS No:954227-49-7

MF:C₁₁H₁₀N₂O₂S

MW:234.274301052094

CID:4817526

Update Time:2025-05-21

Ethyl 2-(thiophen-2-YL)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- ETHYL 2-(THIOPHEN-2-YL)PYRIMIDINE-5-CARBOXYLATE
- Ethyl 2-(thiophen-2-YL)pyrimidine-5-carboxylate
- Inchi： 1S/C11H10N2O2S/c1-2-15-11(14)8-6-12-10(13-7-8)9-4-3-5-16-9/h3-7H,2H2,1H3
- InChI Key： QCPFWIVNZYLVFL-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1N=CC(C(=O)OCC)=CN=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 242
XLogP3: 1.8
Topological Polar Surface Area: 80.3

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM530835-1g	Ethyl 2-(thiophen-2-yl)pyrimidine-5-carboxylate	954227-49-7	97%	1g	$702	2024-07-18
Alichem	A089006309-1g	Ethyl 2-(thiophen-2-yl)pyrimidine-5-carboxylate	954227-49-7	95%	1g	$737.48	2023-08-31
Crysdot LLC	CD11004253-1g	Ethyl 2-(thiophen-2-yl)pyrimidine-5-carboxylate	954227-49-7	97%	1g	$709	2024-07-19